Cas no 2228700-98-7 (1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228700-98-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6603421
• PubChem ID: 165610233
• Update Time: 2025-10-23

1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine
• EN300-1734989
• 2228700-98-7
• 1-[2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C11H19N3/c1-8-7-14(4)13-9(8)10(2,3)11(12)5-6-11/h7H,5-6,12H2,1-4H3
• InChI Key： YDKHWTYLWLAAHE-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C(C)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine

Chemical Profile of 1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228700-98-7)

1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the class of heterocyclic derivatives, featuring a cyclopropane ring linked to an amine functionality and a propyl chain substituted with a 1,4-dimethylpyrazole moiety. This combination of structural elements suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The CAS number 2228700-98-7 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature, patents, and regulatory submissions. The molecular formula of this compound can be deduced from its name, revealing a complex arrangement of carbon, hydrogen, and nitrogen atoms. The presence of the cyclopropane ring introduces rigidity into the molecule, which can influence its binding affinity and metabolic stability. Additionally, the 1,4-dimethylpyrazole substituent is known for its ability to modulate biological pathways by serving as a scaffold for various pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-2-(1,4-dimethyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine with biological targets. Studies suggest that the amine group and the pyrazole ring may engage in hydrogen bonding or π-stacking interactions with protein receptors, which are critical for drug-receptor binding. Furthermore, the cyclopropane moiety has been shown to enhance binding affinity in certain cases due to its strained conformation, which can be favorable for fitting into narrow binding pockets.

In the context of medicinal chemistry, the development of novel heterocyclic compounds like 1-(2-(1H-pyrazol[3,4-d]pyrimidin)-5(6H)-yl)ethanone has opened up new avenues for therapeutic intervention. The pyrazole scaffold is particularly well-studied for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. By incorporating structural modifications such as those found in 1-(2-(3-fluoro-pyrazolo[3,4-d]pyrimidin)-5(6H)-yl)ethanone, researchers aim to optimize pharmacokinetic properties and improve therapeutic efficacy.

The synthesis of 1-(2-(3-fluoro-pyrazolo[3,4-d]pyrimidin)-5(6H)-yl)ethanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as cross-coupling reactions and cyclization processes are commonly employed in the construction of complex heterocyclic frameworks. The use of protecting groups and palladium catalysts plays a crucial role in ensuring regioselectivity and minimizing side reactions.

Biological evaluation of compounds like N'-[(5-fluoro-pyrazolo[3',4':5',6']pyrimidin)-4-carbonyl]-benzamide has revealed promising activities against various disease targets. For instance, derivatives of pyrazolo[3',4':5',6']pyrimidines have been investigated for their potential as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer progression. Similarly, N'-[(5-fluoro-pyrazolo[3',4':5',6']pyrimidin)-4-carbonyl]-benzamide may exhibit similar mechanisms of action by interacting with specific enzymes or receptors.

The development of novel drug candidates often involves iterative optimization based on structure activity relationship (SAR) studies. By systematically modifying key structural features such as the pyrazole ring or the cyclopropane moiety, chemists can fine-tune biological activity while maintaining favorable pharmacokinetic properties. This approach has been successful in generating lead compounds that proceed to clinical development.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations allow researchers to predict how potential drug candidates will interact with biological targets at the atomic level. These predictions can guide experimental design and help prioritize compounds for further testing. For instance, virtual screening campaigns have been used to identify novel analogs of known bioactive molecules based on their predicted binding modes.

Future directions in the study of compounds like N'-[(5-fluoro-pyrazolo[3',4':5',6']pyrimidin)-4-carbonyl]-benzamide may include exploring their potential in combination therapies or investigating their effects on novel biological pathways. The growing understanding of disease mechanisms at the molecular level provides opportunities for developing more targeted and effective treatments.